Cas no 1018170-48-3 (5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid)

• Product Name: 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• CAS No: 1018170-48-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4676182
• PubChem ID: 25248671
• Update Time: 2025-10-24

5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• 5-(4-methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• 5-(p-Tolyl)-4,5-dihydroisoxazole-3-carboxylic acid
• STK353358
• SBB026430
• NE52954
• ST45134936
• Z752371140
• MFCD10001543
• 1018170-48-3
• AKOS005168800
• 5-(4-METHYLPHENYL)-4,5-DIHYDRO-3-ISOXAZOLECARBOXYLIC ACID
• 5-(p-Tolyl)-4,5-dihydroisoxazole-3-carboxylicacid
• EN300-50917
• 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid

• Inchi： 1S/C11H11NO3/c1-7-2-4-8(5-3-7)10-6-9(11(13)14)12-15-10/h2-5,10H,6H2,1H3,(H,13,14)
• InChI Key： VMLYHAMUXCKCLJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 1.7

5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid Security Information

• Storage Condition：(BD605657)

Additional information on 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid

5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid: A Comprehensive Overview

The compound 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid, identified by the CAS number CAS No 1018170-48-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid consists of a dihydroisoxazole ring fused with a phenyl group at the 4-methyl position. This arrangement imparts the molecule with both aromatic and heterocyclic characteristics, making it versatile for various chemical reactions and biological interactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates targeting specific therapeutic areas.

In terms of synthesis, researchers have explored efficient methods to prepare 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid. One notable approach involves the cyclization of appropriately substituted aldehydes or ketones in the presence of amine derivatives, followed by subsequent oxidation steps to introduce the carboxylic acid functionality. These methods have been optimized to achieve high yields and purity, ensuring scalability for industrial applications.

The physicochemical properties of this compound are equally intriguing. Its solubility profile, stability under various conditions, and reactivity towards common reagents have been extensively studied. For instance, research has shown that 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid exhibits moderate solubility in polar solvents such as water and methanol, which is advantageous for its use in pharmaceutical formulations.

Beyond its chemical attributes, the biological activity of this compound has been a focal point in recent investigations. Preclinical studies have demonstrated that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate key cellular pathways involved in inflammation and oxidative stress underscores its potential therapeutic value.

In addition to its pharmacological applications, 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid has found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and sensors.

The environmental impact of this compound is another area that has received attention. Studies have assessed its biodegradability and toxicity profiles under controlled conditions. Results indicate that it is not inherently toxic to aquatic life at environmentally relevant concentrations, provided proper waste management practices are followed during its synthesis and application.

In conclusion, 5-(4-Methylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid, with CAS number CAS No 1018170-48-3, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.